Cas no 1805969-96-3 (2-(Aminomethyl)-6-(difluoromethyl)-3-iodo-5-(trifluoromethoxy)pyridine)

• Product Name: 2-(Aminomethyl)-6-(difluoromethyl)-3-iodo-5-(trifluoromethoxy)pyridine
• CAS No: 1805969-96-3
• MF: C₈H₆F₅IN₂O
• MW: 368.042531490326
• CID: 4836588
• Update Time: 2025-05-24

2-(Aminomethyl)-6-(difluoromethyl)-3-iodo-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-6-(difluoromethyl)-3-iodo-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6F5IN2O/c9-7(10)6-5(17-8(11,12)13)1-3(14)4(2-15)16-6/h1,7H,2,15H2
• InChI Key： QFBRGSFJVGATSA-UHFFFAOYSA-N
• SMILES： IC1C=C(C(C(F)F)=NC=1CN)OC(F)(F)F

Computed Properties

• Exact Mass: 367.945
• Monoisotopic Mass: 367.945
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 48.1

Additional information on 2-(Aminomethyl)-6-(difluoromethyl)-3-iodo-5-(trifluoromethoxy)pyridine

2-(Aminomethyl)-6-(difluoromethyl)-3-iodo-5-(trifluoromethoxy)pyridine: A Comprehensive Overview

The compound CAS No. 1805969-96-3, also known as 2-(Aminomethyl)-6-(difluoromethyl)-3-iodo-5-(trifluoromethoxy)pyridine, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This pyridine derivative exhibits a unique combination of functional groups, including an aminomethyl group, a difluoromethyl group, an iodo substituent, and a trifluoromethoxy group. These substituents confer the molecule with distinctive chemical properties, making it a subject of interest in contemporary research.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and materials science. The presence of electron-withdrawing groups like the trifluoromethoxy group significantly alters the electronic properties of the pyridine ring, enhancing its reactivity and stability. This makes it a promising candidate for applications in pharmaceuticals, agrochemicals, and advanced materials.

The synthesis of 2-(Aminomethyl)-6-(difluoromethyl)-3-iodo-5-(trifluoromethoxy)pyridine involves a multi-step process that typically begins with the preparation of intermediate pyridine derivatives. The introduction of the trifluoromethoxy group is often achieved through nucleophilic aromatic substitution, while the aminomethyl and difluoromethyl groups are introduced via targeted alkylation reactions. The iodination step is critical for achieving the desired regioselectivity and is typically carried out under controlled conditions to ensure high yields.

One of the most intriguing aspects of this compound is its potential as a building block for more complex molecular architectures. Researchers have explored its use in constructing bioactive molecules with tailored pharmacokinetic profiles. For instance, the presence of the iodo group allows for further functionalization through coupling reactions, enabling the creation of diverse libraries of compounds for high-throughput screening.

In terms of biological activity, preliminary studies suggest that this compound exhibits moderate inhibitory effects on certain enzyme targets. Its trifluoromethoxy group contributes to increased lipophilicity, which may enhance its ability to cross cellular membranes and interact with intracellular targets. However, further research is required to fully understand its pharmacodynamic properties and potential therapeutic applications.

The chemical stability of 2-(Aminomethyl)-6-(difluoromethyl)-3-iodo-5-(trifluoromethoxy)pyridine has been evaluated under various conditions, revealing its resilience to degradation under standard storage conditions. This makes it suitable for long-term storage and transportation, which is essential for industrial applications.

In conclusion, CAS No. 1805969-96-3 represents a valuable addition to the arsenal of advanced chemical compounds available for research and development. Its unique structure and versatile functional groups position it as a key player in the ongoing quest for innovative solutions in medicine, agriculture, and materials science.